2-(4-Bromofuran-2-yl)pyridine

• CAS No.: 828929-09-5
• Molecular Formula: C9H6BrNO
• Molecular Weight: 224.05 g/mol
• IUPAC Name: 2-(4-bromofuran-2-yl)pyridine
• InChI: InChI=1S/C9H6BrNO/c10-7-5-9(12-6-7)8-3-1-2-4-11-8/h1-6H
• InChI Key: KGKAFMMOTOBORH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=CC(=CO2)Br

Description

2-(4-Bromofuran-2-yl)pyridine is a useful research compound. Its molecular formula is C9H6BrNO and its molecular weight is 224.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tetra-n-butylammonium fluoride (1M in tetrahydrofuran, 25.1 mL, 25.11 mmol) was added to a solution of 3-bromo-5-(2-pyridyl)-3-(trimethylsilyl)furan (4.96 g, 16.74 mmol) in tetrahydrofuran (50 mL). The reaction mixture was heated at 70° C. (bath temperature) for six hours. The reaction mixture was evaporated, and the residue was purified by flash chromatography using hexane as the eluant to give the sub-title compound as a pale brown solid (3.02 g), m/z 224, 226 (MH+).